Cas no 39614-85-2 (2-methyl-3,5-dinitrobenzoyl chloride)

• Product Name: 2-methyl-3,5-dinitrobenzoyl chloride
• CAS No: 39614-85-2
• MF: C₈H₅ClN₂O₅
• MW: 244.58870100975
• CID: 924754
• PubChem ID: 3016096
• Update Time: 2025-04-19

2-methyl-3,5-dinitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3,5-dinitrobenzoyl chloride
• 2-methyl-3,5-dinitro-benzoyl chloride
• 2-Methyl-3,5-dinitro-benzoylchlorid
• 3,5-dinitro-2-methylbenzoyl chloride
• 3.5-Dinitro-o-toluoylchlorid
• EINECS 254-540-9
• NS00030623
• DTXSID10192723
• 39614-85-2
• Benzoyl chloride, 2-methyl-3,5-dinitro-
• RY3X65PLU4
• AGYLEAJVAFGNEF-UHFFFAOYSA-N
• UNII-RY3X65PLU4

• Inchi： 1S/C8H5ClN2O5/c1-4-6(8(9)12)2-5(10(13)14)3-7(4)11(15)16/h2-3H,1H3
• InChI Key： AGYLEAJVAFGNEF-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=CC(=C1C)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 243.98900
• Monoisotopic Mass: 243.9886990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.71000
• LogP: 3.23680